Cas no 128767-23-7 (2H-Cyclopenta[c]pyridine-4-carbonitrile,5-[(dimethylamino)methylene]-2-ethyl-3,5,6,7-tetrahydro-3-oxo-)

2H-Cyclopenta[c]pyridine-4-carbonitrile,5-[(dimethylamino)methylene]-2-ethyl-3,5,6,7-tetrahydro-3-oxo- structure
128767-23-7 structure
Product Name:2H-Cyclopenta[c]pyridine-4-carbonitrile,5-[(dimethylamino)methylene]-2-ethyl-3,5,6,7-tetrahydro-3-oxo-
CAS No:128767-23-7
MF:C14H17N3O
MW:243.304282903671
CID:169541
PubChem ID:3075787
Update Time:2025-04-19

2H-Cyclopenta[c]pyridine-4-carbonitrile,5-[(dimethylamino)methylene]-2-ethyl-3,5,6,7-tetrahydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2H-Cyclopenta[c]pyridine-4-carbonitrile,5-[(dimethylamino)methylene]-2-ethyl-3,5,6,7-tetrahydro-3-oxo-
    • (5E)-5-(dimethylaminomethylidene)-2-ethyl-3-oxo-6,7-dihydrocyclopenta[c]pyridine-4-carbonitrile
    • 2H-2-Pyrindine-4-carbonitrile, 3,5,6,7-tetrahydro-5-((dimethylamino)methylene)-2-ethyl-3-oxo-
    • BRN 4190005
    • 3,5,6,7-Tetrahydro-5-((dimethylamino)methylene)-2-ethyl-3-oxo-2H-2-pyrindine-4-carbonitrile
    • 128767-23-7
    • Inchi: 1S/C14H17N3O/c1-4-17-9-11-6-5-10(8-16(2)3)13(11)12(7-15)14(17)18/h8-9H,4-6H2,1-3H3/b10-8+
    • InChI Key: GDAPOYMHTWXEJZ-CSKARUKUSA-N
    • SMILES: O=C1C(C#N)=C2/C(=C/N(C)C)/CCC2=CN1CC

Computed Properties

  • Exact Mass: 243.13731
  • Monoisotopic Mass: 243.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 421.3°C at 760 mmHg
  • Flash Point: 208.6°C
  • Refractive Index: 1.591
  • PSA: 47.34
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